Cas no 1235268-67-3 (4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide)

4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide
- 4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzenesulfonamide
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- Inchi: 1S/C14H20FNO4S/c1-2-20-13-6-5-11(9-12(13)15)21(18,19)16-10-14(17)7-3-4-8-14/h5-6,9,16-17H,2-4,7-8,10H2,1H3
- InChI Key: HJTGUEIDPYMTDE-UHFFFAOYSA-N
- SMILES: C1(S(NCC2(O)CCCC2)(=O)=O)=CC=C(OCC)C(F)=C1
4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F5857-6298-3mg |
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide |
1235268-67-3 | 3mg |
$94.5 | 2023-09-09 | ||
Life Chemicals | F5857-6298-40mg |
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide |
1235268-67-3 | 40mg |
$210.0 | 2023-09-09 | ||
Life Chemicals | F5857-6298-50mg |
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide |
1235268-67-3 | 50mg |
$240.0 | 2023-09-09 | ||
Life Chemicals | F5857-6298-4mg |
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide |
1235268-67-3 | 4mg |
$99.0 | 2023-09-09 | ||
Life Chemicals | F5857-6298-30mg |
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide |
1235268-67-3 | 30mg |
$178.5 | 2023-09-09 | ||
Life Chemicals | F5857-6298-1mg |
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide |
1235268-67-3 | 1mg |
$81.0 | 2023-09-09 | ||
Life Chemicals | F5857-6298-2mg |
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide |
1235268-67-3 | 2mg |
$88.5 | 2023-09-09 | ||
Life Chemicals | F5857-6298-10μmol |
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide |
1235268-67-3 | 10μmol |
$103.5 | 2023-09-09 | ||
Life Chemicals | F5857-6298-5μmol |
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide |
1235268-67-3 | 5μmol |
$94.5 | 2023-09-09 | ||
Life Chemicals | F5857-6298-2μmol |
4-ethoxy-3-fluoro-N-[(1-hydroxycyclopentyl)methyl]benzene-1-sulfonamide |
1235268-67-3 | 2μmol |
$85.5 | 2023-09-09 |
4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide Related Literature
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Laura Ciammaruchi,Osnat Zapata-Arteaga,Edgar Gutiérrez-Fernández,Mariano Campoy-Quiles Mater. Adv., 2020,1, 2846-2861
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Azusa Kondoh,Sho Ishikawa,Takuma Aoki Chem. Commun., 2016,52, 12513-12516
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
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Yue Liu,Qian Zhao,Xiaohong Wang,Shiwu Li RSC Adv., 2013,3, 13748-13755
Additional information on 4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide
Comprehensive Overview of 4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide (CAS No. 1235268-67-3)
4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide (CAS No. 1235268-67-3) is a specialized sulfonamide derivative with a unique molecular structure that combines ethoxy, fluoro, and hydroxycyclopentyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. Its structural complexity and functional diversity make it a valuable candidate for drug discovery, particularly in targeting enzymes or receptors where sulfonamide moieties play a critical role.
The 4-ethoxy-3-fluoro substitution pattern on the benzene ring enhances the compound's lipophilicity and metabolic stability, which are key factors in optimizing drug-like properties. Meanwhile, the N-(1-hydroxycyclopentyl)methyl side chain introduces steric and electronic effects that can influence binding affinity and selectivity. Researchers are particularly interested in how this compound interacts with biological targets, such as carbonic anhydrases or G-protein-coupled receptors (GPCRs), given the historical significance of sulfonamides in medicinal chemistry.
In recent years, the demand for highly functionalized sulfonamides like CAS 1235268-67-3 has surged, driven by trends in precision medicine and fragment-based drug design. Online searches for terms such as "sulfonamide applications in drug discovery" or "fluoro-substituted benzene derivatives" reflect growing interest in this niche. The compound's synthetic versatility also aligns with the rise of green chemistry, as researchers explore eco-friendly routes to incorporate halogenated and ether-containing motifs.
From a spectroscopic characterization perspective, 4-ethoxy-3-fluoro-N-(1-hydroxycyclopentyl)methylbenzene-1-sulfonamide exhibits distinct NMR and mass spectrometry profiles. The fluoro atom induces characteristic spin-spin coupling patterns, while the hydroxycyclopentyl group contributes to stereochemical complexity. Analytical chemists often highlight these features when discussing "structural elucidation of complex sulfonamides"—a frequent query in academic forums.
Beyond pharmaceuticals, this compound's agrochemical potential is under exploration. Its sulfonamide core may serve as a scaffold for herbicide or fungicide development, addressing global concerns about crop resistance and sustainable agriculture. Searches like "sulfonamide-based agrochemicals" or "fluoro-ethoxy benzene uses" underscore its cross-disciplinary relevance.
In summary, CAS 1235268-67-3 represents a compelling case study in molecular design, bridging medicinal chemistry, materials science, and environmental applications. Its multifaceted properties continue to inspire innovations across industries, making it a subject of both academic and commercial interest.
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